Diclofenac-d4 Diclofenac-d4 Diclofenac-d4 is intended for use as an internal standard for the quantification of diclofenac by GC- or LC-MS. Diclofenac is a non-steroidal anti-inflammatory drug (NSAID) and COX inhibitor (IC50s = 0.9-2.7 and 1.5-20 µM, for human COX-1 and COX-2, respectively). It is also an active metabolite of diclofenac methyl ester and diclofenac amide. Diclofenac inhibits release of arachidonic acid induced by A23187 in isolated rat peritoneal neutrophils and macrophages (IC50s = 60 and 10 µM, respectively). Transdermal administration of diclofenac inhibits carrageenan-induced paw edema in rats. Formulations containing diclofenac have been used in the treatment of pain associated with osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis.
Diclofenac-d4 is a labelled Diclofenac. Diclofenac is a nonsteroidal anti-inflammatory drug (NSAID) used as an anti-inflammatory and analgesic drug.
Brand Name: Vulcanchem
CAS No.: 153466-65-0
VCID: VC21352853
InChI: InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)/i1D,2D,4D,7D
SMILES: C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
Molecular Formula: C14H11Cl2NO2
Molecular Weight: 300.2 g/mol

Diclofenac-d4

CAS No.: 153466-65-0

Cat. No.: VC21352853

Molecular Formula: C14H11Cl2NO2

Molecular Weight: 300.2 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Diclofenac-d4 - 153466-65-0

CAS No. 153466-65-0
Molecular Formula C14H11Cl2NO2
Molecular Weight 300.2 g/mol
IUPAC Name 2-[2,3,4,5-tetradeuterio-6-(2,6-dichloroanilino)phenyl]acetic acid
Standard InChI InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)/i1D,2D,4D,7D
Standard InChI Key DCOPUUMXTXDBNB-SCFZSLNVSA-N
Isomeric SMILES [2H]C1=C(C(=C(C(=C1[2H])CC(=O)O)NC2=C(C=CC=C2Cl)Cl)[2H])[2H]
SMILES C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
Canonical SMILES C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=CC=C2Cl)Cl
Appearance Off-White to Pale Pink Solid
Melting Point 148-150°C

Applications in Analytical Chemistry

Diclofenac-d4 serves as an invaluable internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry methods for the quantification of diclofenac. The use of stable isotope-labeled analogs as internal standards is a well-established practice in bioanalytical methods, as they compensate for variations in sample preparation, injection, ionization efficiency, and matrix effects while being chromatographically similar to the analyte of interest.

In mass spectrometry, diclofenac-d4 exhibits distinctive fragmentation patterns that allow for its selective detection and quantification. The m/z transitions of 301.5 → 220.2 and 301.5 → 218.3 are typically monitored for diclofenac-d4, compared to m/z transitions of 297.3 → 214.3, 297.3 → 216.3, and 297.3 → 252.1 for non-deuterated diclofenac . These specific transitions reflect the mass shift due to the four deuterium atoms and the preservation of the core fragmentation patterns.

The following table summarizes the mass spectrometric parameters used for the detection of diclofenac and diclofenac-d4 in a validated method:

CompoundsRetention Time (min.)Precursor Ions (m/z)Product Ions (m/z)Dwell Time (msec)Q1 Pre Bias (V)CE (V)Q3 Pre Bias (V)
Diclofenac7.807297.3214.3 216.3* 252.117−11 −15 −15−35 −32 −14−22 −23 −16
Diclofenac-d47.794301.5220.2 218.3*17−17 −18−37 −34−14 −14

*Ions selected for quantitative analysis .

The chromatographic behavior of diclofenac-d4 closely mirrors that of diclofenac, with only a slight difference in retention time (7.794 minutes versus 7.807 minutes) . This similarity in chromatographic properties, combined with the mass difference detectable by mass spectrometry, makes diclofenac-d4 an ideal internal standard for the quantification of diclofenac in complex biological matrices.

In analytical workflows, diclofenac-d4 is typically added to samples at a known concentration early in the sample preparation process. This allows for the monitoring of extraction efficiency, matrix effects, and instrument performance throughout the analytical procedure. By calculating the ratio of the diclofenac signal to the diclofenac-d4 signal and comparing this to a calibration curve prepared with known concentrations of diclofenac and a fixed concentration of diclofenac-d4, accurate and precise quantification of diclofenac can be achieved even in the presence of matrix interferences or variations in sample processing.

Applications in Biomedical Research

Diclofenac-d4 has found significant applications in various areas of biomedical research, particularly in pharmacokinetic studies, bioequivalence assessments, and forensic toxicology. These applications leverage its properties as a stable isotope-labeled analog of diclofenac to enable accurate and reliable quantification in complex biological systems.

In pharmacokinetic studies, diclofenac-d4 is employed as an internal standard to accurately quantify diclofenac concentrations in plasma and other biological fluids. This application is critical for understanding the absorption, distribution, metabolism, and excretion profiles of diclofenac formulations. In bioequivalence studies comparing different diclofenac formulations, diclofenac-d4 serves as a reference standard to ensure accurate measurements of pharmacokinetic parameters such as maximum concentration (Cmax), area under the curve (AUC), and time to reach maximum concentration (Tmax) .

A specific example of such application is found in a bioequivalence study comparing two oral tablet formulations of diclofenac 150 mg in healthy male subjects. The study used a validated liquid chromatography-mass spectrometry method for determination of diclofenac in human plasma, with diclofenac-d4 as the internal standard . This approach allowed for precise measurement of pharmacokinetic parameters, which showed the test formulation was bioequivalent to the reference formulation, with the 90% confidence intervals for ln-transformed ratios of Cmax and AUC falling within the bioequivalence acceptance range of 80-125% .

The pharmacokinetic parameters determined in this study are summarized in the following table:

PK ParametersTest (T)Reference (R)
Cmax (ng/mL)979.287 ± 353.118994.653 ± 365.338
AUC0-t (ng * h/mL)2828.814 ± 1309.4652696.771 ± 1229.322
AUC0-∞ (ng * h/mL)3454.156 ± 1866.2723302.754 ± 1749.327
Tmax (h)0.802 ± 1.0490.859 ± 1.088
Kel (h−1)0.231 ± 0.2320.212 ± 0.221
T1/2 (h)4.754 ± 2.9274.983 ± 2.720

Data presented as mean ± SE .

In forensic toxicology, diclofenac-d4 has been employed in the development of sensitive methods for the quantification of diclofenac in postmortem samples. A study aimed at establishing such a method utilized diclofenac-d4 as an internal standard in a liquid-liquid extraction procedure followed by ultra-high performance liquid chromatography coupled with triple quadrupole tandem mass spectrometry . The method was applied in six forensic cases, including three fetuses in which the use of abortion pills by their mothers was suspected, one case of duodenal ulcer perforation, one fatal traffic accident, and one case of acute renal failure .

This forensic application demonstrates the versatility of diclofenac-d4 in supporting investigations where accurate quantification of diclofenac is required. The validation parameters of the method, including a lower limit of quantification of 0.5 ng/mL, linearity of calibration curve from 0.5 to 500 ng/mL, and good recovery values (72.0-102.2%), attest to the reliability of diclofenac-d4 as an internal standard in challenging analytical contexts .

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator